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Compound of Interest

Compound Name: 11-Epi-Chaetomugilin |

Cat. No.: B12415444

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

11-Epi-Chaetomugilin | is a fungal metabolite belonging to the azaphilone class of
compounds. Recent studies have highlighted its potential as a potent inhibitor of the Nuclear
Factor-kappa B (NF-kB) signaling pathway, a key regulator of inflammatory responses, immune
function, and cell survival. This document provides detailed information on the application of
11-Epi-Chaetomugilin I in NF-kB pathway research, including its mechanism of action,
guantitative data, and detailed experimental protocols.

Mechanism of Action

The NF-kB family of transcription factors are typically sequestered in the cytoplasm in an
inactive state, bound to inhibitory proteins known as IkBs. Upon stimulation by various signals,
such as the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-a), a signaling
cascade is initiated, leading to the phosphorylation and subsequent degradation of IkB
proteins. This allows the NF-kB complex (most commonly the p50/p65 heterodimer) to
translocate to the nucleus, where it binds to specific DNA sequences and activates the
transcription of target genes involved in inflammation and immunity.
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11-Epi-Chaetomugilin | has been shown to be a potent inhibitor of TNF-a-induced NF-kB
activity[1]. While the precise molecular target is still under investigation, it is hypothesized that
11-Epi-Chaetomugilin | interferes with a key step in the NF-kB signaling cascade, preventing
the nuclear translocation of NF-kB and subsequent gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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